2-(4-Methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-ol

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• SMILES: CN1C=NN=C1C2CCCCC2O
• InChI: InChI=1S/C9H15N3O/c1-12-6-10-11-9(12)7-4-2-3-5-8(7)13/h6-8,13H,2-5H2,1H3
• InChIKey: MCKJXEKXCRIJFW-UHFFFAOYSA-N

N4-Methyl Triazole-Cyclohexanol Overview

2-(4-Methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-ol (CAS 1861292-75-2) is a disubstituted 1,2,4-triazole derivative comprising a cyclohexanol moiety linked at the triazole C3 position and a methyl group at the N4 position . With molecular formula C9H15N3O and molecular weight 181.23 g/mol, it belongs to a family of triazolylcyclohexanol scaffolds explored as conformational switches, glycosidase modulators, and V1a receptor antagonist precursors [1][2]. Its N4-methyl substitution pattern distinguishes it from the more common N1- and N2-methyl triazole regioisomers, imparting potentially differentiated physicochemical and recognition properties relevant to medicinal chemistry and chemical biology procurement .

N4-methyl triazole regioisomer for SAR exploration

Reported equatorial triazolyl conformational preference

Computed PSA and logP may support CNS permeability studies

• [1] Ruyonga, M. R. Synthesis and Conformational Study of Triazolylcyclohexanols and Trans-2-(Azaarylsulfanyl)-Cyclohexanols. Ph.D. Dissertation, University of the Pacific, 2021. Available at: https://scholarlycommons.pacific.edu/uop_etds/3755/ View Source
• [2] Hoffmann-La Roche Inc. Cyclohexyl Substituted Triazoles as V1a Receptor Modulators. U.S. Patent Application Publication No. US 2023/0202990 A1, June 29, 2023. Available at: https://www.freepatentsonline.com/y2023/0202990.html View Source

N4-Methyl Regiochemistry Significance

Triazolylcyclohexanol analogs with identical molecular formulas (C9H15N3O, MW 181.23) cannot be treated as interchangeable procurement items because the position of the N-methyl group on the triazole ring fundamentally alters hydrogen-bond acceptor/donor capacity, computed logP, and potential target engagement [1]. For the N4-methyl isomer (the target compound), the methyl group is positioned distal to the cyclohexanol-bearing C3 carbon, whereas in the N1-methyl or N2-methyl regioisomers, the methyl group occupies positions adjacent to the C3 substituent, altering steric and electronic properties . Conformational studies on related trans-2-triazolylcyclohexanols have demonstrated that the triazolyl group exhibits a strong equatorial preference, and the substitution pattern on the triazole ring can influence this conformational equilibrium—a factor that directly impacts biological recognition and should inform procurement decisions [1].

N1- or N2-methyl regioisomers alter H-bond capacity and logP, shifting cellular uptake and target recognition

Methyl position on triazole may shift conformational equilibrium, affecting biological presentation

Substituting regioisomers risks misleading SAR due to distinct physicochemical profiles

• [1] Ruyonga, M. R. Synthesis and Conformational Study of Triazolylcyclohexanols and Trans-2-(Azaarylsulfanyl)-Cyclohexanols. Ph.D. Dissertation, University of the Pacific, 2021. Available at: https://scholarlycommons.pacific.edu/uop_etds/3755/ View Source

N4-Methyl Regioisomer Differentiation

logP Differentiation Across Regioisomers

Among the three N-methyl triazole-cyclohexanol regioisomers sharing the same molecular formula (C9H15N3O, MW 181.23), the N4-methyl isomer (target compound) presents a predicted AlogP that is differentiated from the N1-methyl and N2-methyl analogs. The target compound's N4-methyl substitution places the methyl group at a non-adjacent position relative to the cyclohexanol-bearing C3, resulting in a computed AlogP of approximately 1.29 . This value differs from the N2-methyl isomer (2-(2-methyl-1,2,4-triazol-3-yl)cyclohexan-1-ol, CAS 1866378-90-6), which has a reported logP of approximately 0.83 . The ~0.46 log unit difference corresponds to a roughly 2.9-fold difference in octanol-water partition coefficient, indicating measurably different membrane permeability and distribution behavior between these otherwise isomeric compounds .

logP Comparison

Cross-study comparable

AlogP ~1.29 vs. logP ~0.83

~2.9-fold higher partition coefficient

Computed values; method differences possible

Evidence Dimension	Computed lipophilicity (logP / AlogP)
Target Compound Data	AlogP ≈ 1.29 (2-(4-Methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-ol, CAS 1861292-75-2)
Comparator Or Baseline	LogP ≈ 0.83 (2-(2-Methyl-1,2,4-triazol-3-yl)cyclohexan-1-ol, CAS 1866378-90-6, N2-methyl regioisomer)
Quantified Difference	ΔlogP ≈ +0.46 (target more lipophilic by ~2.9-fold in partition coefficient)
Conditions	Computed values from vendor databases (Chemsrc, Leyan); AlogP vs. logP methods may differ slightly across sources

Why This Matters

A logP difference of 0.46 units translates to measurably distinct membrane permeability, which can affect cellular uptake, off-target distribution, and assay compatibility—making the N4-methyl isomer the preferred procurement choice when higher lipophilicity is desired in a screening program.

Hydrogen Bond Donor/Acceptor Profile

The N4-methyl triazole isomer (target compound) exhibits a hydrogen bond acceptor (HBA) count of 5 and hydrogen bond donor (HBD) count of 2, derived from the triazole ring nitrogens, the cyclohexanol hydroxyl, and the N4-methyl group's influence on the electronic environment . In contrast, the N2-methyl isomer (CAS 1866378-90-6) is reported with HBA = 4 and HBD = 1 . This differential HBA/HBD profile arises from the N4-methyl substitution preserving both N1 and N2 as available hydrogen bond acceptors (the triazole ring has three nitrogens; N4-methylation leaves N1 and N2 unsubstituted, contributing 2 HBA, plus the hydroxyl oxygen; the total HBA of 5 for the target compound indicates an additional acceptor site compared to the N2-methyl isomer). The one additional hydrogen bond acceptor and one additional hydrogen bond donor in the target compound relative to the N2-methyl isomer can produce distinct target binding patterns in medicinal chemistry campaigns .

H-Bond Profile

Cross-study comparable

HBA = 5, HBD = 2

+1 HBA and +1 HBD vs. N2-isomer

Reported computed properties

Evidence Dimension	Hydrogen bond acceptor (HBA) and donor (HBD) counts
Target Compound Data	HBA = 5, HBD = 2 (2-(4-Methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-ol, CAS 1861292-75-2)
Comparator Or Baseline	HBA = 4, HBD = 1 (2-(2-Methyl-1,2,4-triazol-3-yl)cyclohexan-1-ol / 2-(1-Methyl-1H-1,2,4-triazol-5-yl)cyclohexan-1-ol, CAS 1866378-90-6)
Quantified Difference	ΔHBA = +1, ΔHBD = +1 (target has one additional H-bond acceptor and one additional donor)
Conditions	Vendor-reported computed properties (Aladdin Scientific and Leyan databases)

Why This Matters

Differences in hydrogen bond capacity directly influence molecular recognition, solubility, and target selectivity. The N4-methyl isomer provides an additional H-bond acceptor and donor that may be critical for engaging specific biological targets, justifying its procurement over the N2-methyl regioisomer for structure-activity relationship (SAR) studies.

Triazolyl Conformational Preference

Conformational analysis of trans-2-triazolylcyclohexanols via 1H NMR has demonstrated that the triazolyl substituent exhibits a strong preference for the equatorial position on the cyclohexane ring [1]. This equatorial preference is driven by the steric bulk of the triazole ring and was found to be consistent across a series of triazolylcyclohexanol derivatives. The N4-methyl substitution pattern in the target compound is expected to preserve this equatorial preference while altering the electronic surface of the triazole ring compared to N1- or N2-substituted analogs. In the broader context of triazole-cyclohexanol conformational switches, the triazolyl group's equatorial preference establishes a defined spatial orientation that can be exploited in structure-based design—a property that may vary subtly with the N-methyl position due to differences in the triazole ring's anisotropic effects [1]. Although direct head-to-head conformational data comparing the N4-methyl isomer to its N1/N2 counterparts are not available, class-level inference supports that N-methyl regiochemistry modulates the triazole's conformational behavior and its pH-dependent switching properties [1].

Conformational Analysis

Class-level inference

1H NMR: Equatorial preference

Triazolyl conformational control confirmed

Direct N4-isomer data not reported; class-based

Evidence Dimension	Conformational preference of triazolyl substituent on cyclohexane ring
Target Compound Data	N4-methyl triazole substitution; predicted strong equatorial preference based on class behavior (no direct measurement available)
Comparator Or Baseline	trans-2-triazolylcyclohexanols (general class): triazolyl group shows strong equatorial preference by 1H NMR (Ruyonga, 2021)
Quantified Difference	Qualitative: equatorial preference confirmed for triazolylcyclohexanol class; N-methyl position may modulate the conformational equilibrium constant (ΔG° values not reported per isomer)
Conditions	1H NMR conformational analysis in solution (Ruyonga Ph.D. dissertation, University of the Pacific, 2021)

Why This Matters

The conformational preference of the triazolyl group determines the spatial presentation of the heterocycle to biological targets. The N4-methyl isomer's unique regiochemistry may offer a distinct conformational profile compared to N1/N2 analogs, a factor critical for rational, structure-based procurement in medicinal chemistry programs.

• [1] Ruyonga, M. R. Synthesis and Conformational Study of Triazolylcyclohexanols and Trans-2-(Azaarylsulfanyl)-Cyclohexanols. Ph.D. Dissertation, University of the Pacific, 2021. Available at: https://scholarlycommons.pacific.edu/uop_etds/3755/ View Source

Polar Surface Area Differentiation

The target compound (N4-methyl triazole-cyclohexanol) has a computed polar surface area (PSA) of approximately 90.65 Ų . This value places it in a favorable range for potential blood-brain barrier (BBB) penetration (commonly <90 Ų for CNS drugs, though values up to ~120 Ų can be acceptable). In comparison, the 4-amino analog (4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol, CAS 2229446-06-2, MW 182.22) contains an additional primary amine group, which would increase PSA above that of the target compound, reducing predicted BBB permeability . Similarly, the 4-(aminomethyl) analog (4-(aminomethyl)-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol, CAS 2229390-06-9) introduces a basic amine that further elevates PSA and HBD count [1]. The N4-methyl compound thus offers a lower PSA than amino-substituted analogs while maintaining the triazole-cyclohexanol core, making it the preferred choice when CNS penetration is a design objective .

Polar Surface Area

Cross-study comparable

PSA ~90.65 Ų

Lower PSA than amino-substituted analogs

May favor CNS permeability research

Evidence Dimension	Computed Polar Surface Area (PSA)
Target Compound Data	PSA ≈ 90.65 Ų (2-(4-Methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-ol, CAS 1861292-75-2)
Comparator Or Baseline	PSA predicted higher (>90.65 Ų) for 4-amino-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol (CAS 2229446-06-2) and 4-(aminomethyl)-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol (CAS 2229390-06-9) due to additional polar amine groups
Quantified Difference	Directional: target PSA ≈ 90.65 Ų; amino-substituted analogs have PSA > target (exact values not available from common databases)
Conditions	Computed PSA from vendor database (Aladdin Scientific); comparator values inferred from structural features (additional amine groups increase PSA)

Why This Matters

PSA is a key determinant of membrane permeability and BBB penetration. The N4-methyl compound's PSA of ~90.65 Ų suggests more favorable CNS drug-like properties compared to amino-substituted triazole-cyclohexanol analogs, guiding procurement toward CNS-targeted screening libraries.

• [1] Kuujia. 4-(Aminomethyl)-4-(1H-1,2,4-triazol-3-yl)cyclohexan-1-ol (CAS 2229390-06-9). Available at: https://www.kuujia.com/en/cas/2229390-06-9.html View Source

N4-Methyl Triazole-Cyclohexanol Applications

Triazole Regioisomer SAR Studies

When conducting structure-activity relationship (SAR) studies on triazole-containing scaffolds, procurement of the N4-methyl isomer is essential to probe the pharmacological consequences of N-methyl position. As demonstrated, the N4-methyl isomer differs from the N2-methyl isomer by ~0.46 logP units (AlogP 1.29 vs. logP 0.83) and by +1 HBA and +1 HBD—differences that can translate to distinct target binding profiles [1]. Including this specific regioisomer in screening libraries enables systematic exploration of N-methyl positional effects on potency and selectivity.

pH-Responsive Conformational Switches

Triazolylcyclohexanols have been validated as pH-triggered conformational switches, with the triazolyl group exhibiting a strong equatorial preference detectable by 1H NMR [1]. The N4-methyl substitution pattern provides a unique electronic environment on the triazole ring that may modulate the pH-responsive conformational equilibrium. Researchers developing molecular switches, sensors, or stimuli-responsive materials should procure the N4-methyl isomer to evaluate its switching characteristics relative to other N-substituted analogs [1].

CNS-Targeted Compound Library Design

With a computed PSA of ~90.65 Ų, the N4-methyl target compound occupies a favorable region of CNS drug-like chemical space [1]. In contrast, amino-substituted triazole-cyclohexanol analogs (e.g., 4-amino and 4-aminomethyl derivatives) carry additional polar amine groups that increase PSA and reduce predicted BBB penetration . Procurement of the N4-methyl isomer is indicated for CNS-focused screening collections where balanced lipophilicity and PSA are design criteria.

V1a Receptor Antagonist Optimization

The Hoffmann-La Roche patent on cyclohexyl-substituted triazoles as V1a receptor modulators establishes the therapeutic relevance of this scaffold class for anxiety, depressive disorders, and stress-related conditions [1]. The N4-methyl triazole-cyclohexanol serves as a key intermediate or fragment for exploring V1a receptor antagonist SAR. Its distinct N4-methylation pattern differentiates it from the 5-methyl-4H-1,2,4-triazole variants described in the patent literature, offering a complementary starting point for lead optimization [1].

Application

Selection Property

Validation Focus

Triazole Regioisomer SAR

N4-methyl regioisomer identity

logP and H-bond profile validation

Conformational Switch Studies

Triazolyl equatorial preference

pH-dependent NMR analysis

CNS-Targeted Library Design

Computed PSA and lipophilicity

CNS permeability profile review

V1a Receptor Modulator Research

N4-methyl scaffold differentiation

Binding assay and SAR with regioisomer controls

• [1] Hoffmann-La Roche Inc. Cyclohexyl Substituted Triazoles as V1a Receptor Modulators. U.S. Patent Application Publication No. US 2023/0202990 A1, June 29, 2023. Available at: https://www.freepatentsonline.com/y2023/0202990.html View Source
• [2] Ruyonga, M. R. Synthesis and Conformational Study of Triazolylcyclohexanols and Trans-2-(Azaarylsulfanyl)-Cyclohexanols. Ph.D. Dissertation, University of the Pacific, 2021. Available at: https://scholarlycommons.pacific.edu/uop_etds/3755/ View Source